3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2,5-dimethylpyrrol-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H14FN3OS/c1-11-3-4-12(2)22(11)21-10-20-17-16(18(21)23)15(9-24-17)13-5-7-14(19)8-6-13/h3-10H,1-2H3
• InChI Key: SMVLXIBZSVXCSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1N2C=NC3=C(C2=O)C(=CS3)C4=CC=C(C=C4)F)C
• Molecular Formula: C18H14FN3OS
• Molecular Weight: 339.4 g/mol

Description

3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H14FN3OS and its molecular weight is 339.39. The purity is usually 95%.
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Scientific Research Applications

Nuclear Magnetic Resonance Studies

• Through-space H–F Coupling : Bicyclic thiophene derivatives like 3-methyl-4-(o-fluorophenyl)-2,3-dihydrothieno[2,3-d]-pyrimidin-2-ones have been studied for 1H, 19F spin coupling mechanisms, demonstrating significant insights in nuclear magnetic resonance (NMR) spectroscopy (Hirohashi, Inaba, & Yamamoto, 1976).

Synthesis and Characterization

• Synthesis of Fluorinated and Iodinated Pyrrolopyrimidines : Fluorine-18 and iodine-123 labeled pyrrolopyrimidines, closely related to the chemical structure , were synthesized for use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging studies (Martarello et al., 2001).

• Green Synthesis Approach : A more environmentally friendly approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, an important pharmacophore, was developed. This method is characterized by reduced catalyst loading and easy purification (Shi et al., 2018).

Pharmaceutical Research

• Synthesis of Radioligands : The synthesis of various radioligands, such as 3Hpropyl[2,5,6-trimethyl-7-(2,4,6-trimethylphenyl)pyrrolo[2,3-d]pyrimidin-4-yl]amine, offers insights into developing novel pharmaceutical tools for receptor targeting and imaging (Hsin et al., 2000).

• Analgesic and Anti-inflammatory Agents : New thieno[2,3-d]pyrimidin-4(3H)-ones synthesized showed significant analgesic and anti-inflammatory activities, offering a pathway to developing new therapeutic agents (Alagarsamy, Vijayakumar, & Solomon, 2007).

Novel Compound Synthesis

• Novel Fluorine-Containing Compounds : The synthesis of novel fluorine-containing pyrido[4,3-d]pyrimidin-4(3H)-ones, with potential fungicidal activities, illustrates the broad application of this class of compounds in developing new bioactive molecules (Ren, Cui, He, & Gu, 2007).

• Synthesis and Optical Properties : The study of pyrrolo[2,3-b]quinoxaline derivatives with 2-thienyl substituent offers insights into the synthesis and optical properties of novel heterocyclic compounds (Goszczycki et al., 2017).

Antimicrobial and Anti-inflammatory Research

• Antimicrobial and Anti-inflammatory Activities : Thieno[2,3-d]pyrimidi ne heterocyclic compounds have been synthesized and tested for antimicrobial and anti-inflammatory activities, showing remarkable effectiveness (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).